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Compound of Interest

Compound Name: 2-Amino-4-nitrobenzoic acid

Cat. No.: B145930 Get Quote

The meticulous management of chemical waste is a cornerstone of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step procedures for the

proper disposal of 2-Amino-4-nitrobenzoic acid, ensuring the safety of laboratory personnel

and adherence to regulatory standards. Due to its hazardous properties, this compound

requires careful handling and disposal as regulated chemical waste.

Hazard Profile and Safety Summary
2-Amino-4-nitrobenzoic acid is classified as a hazardous substance with multiple health risks.

It is harmful if swallowed, causes significant skin and eye irritation, and is suspected of causing

genetic defects, cancer, and damage to fertility or an unborn child[1]. As with many

nitroaromatic compounds, it is considered environmentally hazardous and must not be

released into sewers or waterways[1][2][3][4].
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Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Irritation Category 2 H315: Causes skin irritation[1]

Eye Irritation Category 2A
H319: Causes serious eye

irritation[1]

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects[1]

Carcinogenicity Category 2
H351: Suspected of causing

cancer[1]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child[1]

Step-by-Step Disposal Protocol
The required disposal method for 2-Amino-4-nitrobenzoic acid is to manage it as hazardous

waste through a licensed and approved waste disposal contractor[1][5][6]. On-site chemical

treatment or neutralization is not recommended.

Immediate Safety and Handling Precautions
Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing appropriate PPE, including chemical-resistant nitrile gloves, chemical safety

goggles, a face shield, and a lab coat[1][3][5][7].

Ventilation: Always handle 2-Amino-4-nitrobenzoic acid in a well-ventilated area or a

chemical fume hood to minimize the risk of inhalation or dust generation[1][3][5].

Avoid Incompatibilities: Keep this chemical waste segregated from strong oxidizing agents,

strong acids, and strong bases to prevent hazardous reactions[3][5].

Waste Segregation and Containerization
Waste Identification: Clearly identify the waste as "2-Amino-4-nitrobenzoic acid." Do not

mix it with other waste streams[1][3].
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Solid Waste: Collect surplus or expired solid 2-Amino-4-nitrobenzoic acid in a designated,

robust, and chemically resistant hazardous waste container with a secure lid. It is often

preferable to use the original container if it is in good condition[3][8][9].

Liquid Waste (Solutions): If the compound is in a solvent, collect it in a designated liquid

hazardous waste container. Ensure the solvent is compatible with the other contents of the

container.

Contaminated Materials: Any materials (e.g., weighing paper, gloves, wipes) grossly

contaminated with the chemical should be collected as solid hazardous waste.

Labeling and Storage
Labeling: Affix a completed hazardous waste label to the container. The label must include:

The words "Hazardous Waste"[8].

The full chemical name: "2-Amino-4-nitrobenzoic acid"[8].

A clear indication of the associated hazards (e.g., "Toxic," "Irritant," "Carcinogen Suspect")

[8].

The date when waste was first added to the container (accumulation start date)[8].

Storage: Store the sealed waste container in a designated, secure, and well-ventilated

hazardous waste accumulation area[5][8]. The storage area must have secondary

containment and be locked to prevent unauthorized access[1][3].

Empty Container Management
Empty containers of 2-Amino-4-nitrobenzoic acid must be treated as hazardous waste

unless they have been triple-rinsed with a suitable solvent (e.g., acetone or ethanol)[2][8].

The rinsate from the cleaning process is considered hazardous waste and must be collected

in a designated liquid hazardous waste container[8].
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Contact Professionals: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company to schedule a pickup for the

waste[3][7][8].

Provide Documentation: Supply the disposal company with the Safety Data Sheet (SDS) for

2-Amino-4-nitrobenzoic acid[8].

Final Disposal Method: The waste will be transported to an approved facility for destruction,

typically via controlled incineration at a licensed chemical destruction plant[2][10].
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Figure 1. Disposal Workflow for 2-Amino-4-nitrobenzoic Acid
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Caption: Disposal Workflow for 2-Amino-4-nitrobenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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